Cas no 1416444-66-0 ((S)-Ethyl 4-amino-4-(5-bromo-2-fluorophenyl)-2,2-difluoropentanoate)

• Product Name: (S)-Ethyl 4-amino-4-(5-bromo-2-fluorophenyl)-2,2-difluoropentanoate
• CAS No: 1416444-66-0
• MF: C₁₃H₁₅BrF₃NO₂
• MW: 354.162913560867
• CID: 4937094
• Update Time: 2025-05-23

(S)-Ethyl 4-amino-4-(5-bromo-2-fluorophenyl)-2,2-difluoropentanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL (S)-4-AMINO-4-(5-BROMO-2-FLUOROPHENYL)-2,2-DIFLUOROPENTANOATE
• (S)-Ethyl 4-amino-4-(5-bromo-2-fluorophenyl)-2,2-difluoropentanoate

• Inchi： 1S/C13H15BrF3NO2/c1-3-20-11(19)13(16,17)7-12(2,18)9-6-8(14)4-5-10(9)15/h4-6H,3,7,18H2,1-2H3/t12-/m0/s1
• InChI Key： JGFCDIGDPMMNKC-LBPRGKRZSA-N
• SMILES： BrC1=CC=C(C(=C1)[C@](C)(CC(C(=O)OCC)(F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 357
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3

Additional information on (S)-Ethyl 4-amino-4-(5-bromo-2-fluorophenyl)-2,2-difluoropentanoate

Introduction to (S)-Ethyl 4-amino-4-(5-bromo-2-fluorophenyl)-2,2-difluoropentanoate (CAS No. 1416444-66-0)

The compound (S)-Ethyl 4-amino-4-(5-bromo-2-fluorophenyl)-2,2-difluoropentanoate (CAS No. 1416444-66-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a chiral center at the ethyl ester group, making it a valuable asset in stereochemistry studies and drug development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as asymmetric catalysis and microwave-assisted synthesis. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-throughput screening in pharmaceutical research.

The molecular structure of (S)-Ethyl 4-amino-4-(5-bromo-2-fluorophenyl)-2,2-difluoropentanoate is notable for its fluorine atoms at the 2-position of the pentanoate chain and a bromine atom on the aromatic ring. This unique arrangement confers specific electronic and steric properties that are crucial for its biological activity. Recent studies have demonstrated that these halogen substituents play a pivotal role in modulating the compound's interaction with biological targets, such as enzymes and receptors.

In terms of application, this compound has shown promise in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, researchers have explored its potential as a lead compound in kinase inhibitors due to its ability to bind selectively to specific protein domains.

Moreover, the stereochemistry of (S)-Ethyl 4-amino-4-(5-bromo-2-fluorophenyl)-2,2-difluoropentanoate has been extensively studied using advanced analytical techniques such as X-ray crystallography and NMR spectroscopy. These studies have provided deeper insights into its three-dimensional structure and its influence on pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. By employing molecular docking simulations and quantum mechanics calculations, scientists have been able to predict its binding affinity to various biological targets with remarkable accuracy.

In conclusion, (S)-Ethyl 4-amino-4-(5-bromo-2-fluorophenyl)-2,2-difluoropentanoate (CAS No. 1416444-66-0) stands out as a versatile molecule with immense potential in drug discovery and chemical research. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in the development of innovative therapeutic solutions.